Cas no 139475-39-1 (12-Tridecenoic acid, 3-hydroxy-, ethyl ester)

• Product Name: 12-Tridecenoic acid, 3-hydroxy-, ethyl ester
• CAS No: 139475-39-1
• MF: C₁₅H₂₈O₃
• MW: 256.381025314331
• CID: 1271965
• Update Time: 2024-08-03

12-Tridecenoic acid, 3-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 12-Tridecenoic acid, 3-hydroxy-, ethyl ester

• Inchi： 1S/C15H28O3/c1-3-5-6-7-8-9-10-11-12-14(16)13-15(17)18-4-2/h3,14,16H,1,4-13H2,2H3
• InChI Key： LDIVHLBTNFGGGA-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CC(O)CCCCCCCCC=C

Computed Properties

• Exact Mass: 256.20394

Experimental Properties

• Density: 0.940±0.06 g/cm3(Predicted)
• Boiling Point: 355.8±15.0 °C(Predicted)
• PSA: 46.53
• pka: 14.41±0.20(Predicted)